4-(morpholin-4-yl)butanoyl chloride hydrochloride
Overview
Description
4-(Morpholin-4-yl)butanoyl chloride hydrochloride, also known as 4-MBCH, is an organic compound belonging to the family of morpholine derivatives. It is a colorless solid, soluble in water and alcohols, and is used as a reagent in organic synthesis. Its structure consists of a four-carbon sp3-hybridized backbone with a morpholine group attached to the fourth carbon. 4-MBCH is a versatile reagent and has been used in a variety of synthetic reactions, including the synthesis of a variety of organic compounds.
Scientific Research Applications
4-(morpholin-4-yl)butanoyl chloride hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds such as ketones, amines, and alcohols. It has also been used in the synthesis of peptides, peptidomimetics, and other bioactive molecules. Additionally, 4-(morpholin-4-yl)butanoyl chloride hydrochloride has been used in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-(morpholin-4-yl)butanoyl chloride hydrochloride is based on its ability to react with various functional groups. 4-(morpholin-4-yl)butanoyl chloride hydrochloride reacts with alcohols to form esters, with amines to form amides, and with carboxylic acids to form acyl chlorides. These reactions are all reversible, allowing for the synthesis of a variety of compounds from the same starting material.
Biochemical and Physiological Effects
4-(morpholin-4-yl)butanoyl chloride hydrochloride is a non-toxic compound and has no known biochemical or physiological effects. It is not metabolized or excreted from the body and is therefore considered to be non-toxic.
Advantages and Limitations for Lab Experiments
4-(morpholin-4-yl)butanoyl chloride hydrochloride has several advantages for use in laboratory experiments. It is a versatile reagent, allowing for the synthesis of a variety of compounds. It is also relatively inexpensive and easy to obtain. On the other hand, 4-(morpholin-4-yl)butanoyl chloride hydrochloride is a strong acid and can cause skin and eye irritation if not handled properly.
Future Directions
The future of 4-(morpholin-4-yl)butanoyl chloride hydrochloride is promising, as its versatility and low cost make it an attractive reagent for organic synthesis. Future research may focus on the development of more efficient synthesis methods and the application of 4-(morpholin-4-yl)butanoyl chloride hydrochloride in the synthesis of new compounds. Additionally, further research may be conducted to explore the potential of 4-(morpholin-4-yl)butanoyl chloride hydrochloride in the synthesis of polymers and other materials.
Synthesis Methods
4-(morpholin-4-yl)butanoyl chloride hydrochloride can be synthesized in a few steps starting from 1-chloropropan-2-ol. This compound is first reacted with morpholine in the presence of sodium hydroxide to form 4-(morpholin-4-yl)butanoyl chloride. This reaction is followed by the addition of hydrochloric acid to yield 4-(morpholin-4-yl)butanoyl chloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(morpholin-4-yl)butanoyl chloride hydrochloride involves the reaction of 4-(morpholin-4-yl)butanoic acid with thionyl chloride to form 4-(morpholin-4-yl)butanoyl chloride, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(morpholin-4-yl)butanoic acid", "Thionyl chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(morpholin-4-yl)butanoic acid is dissolved in anhydrous dichloromethane.", "Step 2: Thionyl chloride is added dropwise to the solution while stirring at room temperature.", "Step 3: The reaction mixture is stirred for 2 hours at room temperature.", "Step 4: The solvent is removed under reduced pressure to obtain 4-(morpholin-4-yl)butanoyl chloride as a yellow oil.", "Step 5: 4-(morpholin-4-yl)butanoyl chloride is dissolved in anhydrous dichloromethane.", "Step 6: Hydrochloric acid is added dropwise to the solution while stirring at room temperature.", "Step 7: The reaction mixture is stirred for 2 hours at room temperature.", "Step 8: The solvent is removed under reduced pressure to obtain 4-(morpholin-4-yl)butanoyl chloride hydrochloride as a white solid." ] } | |
CAS RN |
1142936-15-9 |
Product Name |
4-(morpholin-4-yl)butanoyl chloride hydrochloride |
Molecular Formula |
C8H15Cl2NO2 |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
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